2-Chloro-3-cyclopropoxy-4-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxy-4-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-8-7(12-5-1-2-5)6(10)3-4-11-8/h3-5H,1-2H2
• InChI Key: QRFLKCHWRNCKQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2Cl)F

Description

2-Chloro-3-cyclopropoxy-4-fluoropyridine is a versatile multifunctional heterocyclic compound designed for research and development applications. This structural motif is highly valued in medicinal chemistry and drug discovery. Fluoropyridine and chloropyridine derivatives are established as privileged scaffolds in the synthesis of active pharmaceutical ingredients (APIs) and are frequently employed in cross-coupling reactions, such as Suzuki and SNAr reactions, to construct complex target molecules . The distinct properties of the fluorine atom, including its electronegativity and small atomic radius, along with the reactivity of the chlorine substituent, make this compound a key intermediate for introducing the pyridine core into larger molecular architectures . Researchers utilize this and related compounds in the exploration of new chemical entities, particularly in the development of kinase inhibitors and other therapeutic agents . The presence of both chlorine and fluorine atoms on the pyridine ring, alongside the cyclopropoxy group, offers multiple vectors for synthetic modification, enabling the rapid generation of compound libraries for biological screening. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-cyclopropoxy-4-fluoropyridine typically involves the introduction of the cyclopropoxy and fluorine substituents onto a pyridine ring. One common method involves the nucleophilic substitution reaction of 2-chloro-3-fluoropyridine with cyclopropanol in the presence of a base such as potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution process .

Industrial Production Methods

Industrial production of 2-Chloro-3-cyclopropoxy-4-fluoropyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis while maintaining product purity and minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-cyclopropoxy-4-fluoropyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at the second position can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The cyclopropoxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The pyridine ring can be reduced to form piperidine derivatives under appropriate conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in solvents such as DMF or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst such as palladium on carbon (Pd/C).

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyridines with various functional groups.

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of piperidine derivatives.

Scientific Research Applications

2-Chloro-3-cyclopropoxy-4-fluoropyridine has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Materials Science: The compound is utilized in the development of advanced materials, including polymers and coatings with specific properties.

Chemical Biology: It serves as a probe in studying biological pathways and interactions due to its unique chemical structure.

Agricultural Chemistry: It is employed in the synthesis of agrochemicals, including herbicides and insecticides.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxy-4-fluoropyridine depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity towards its target. The cyclopropoxy group may contribute to the compound’s stability and bioavailability. The exact pathways and molecular interactions involved can vary based on the specific biological system being studied .

Comparison with Similar Compounds

Substituent Effects and Functional Group Diversity

The table below compares substituents, molecular weights (calculated), and functional properties of 2-Chloro-3-cyclopropoxy-4-fluoropyridine and related compounds:

Compound Name	Substituents (Positions)	Key Functional Groups	Molecular Weight (g/mol)	Potential Applications
2-Chloro-3-cyclopropoxy-4-fluoropyridine	Cl (2), cyclopropoxy (3), F (4)	Ether, halogens	~187.6	Pharmaceutical intermediates
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Cl (2), CH₃ (6), COOH (4)	Carboxylic acid, halogens	190.6	Agrochemical synthesis
2-Chloro-3-fluoro-4-formylpyridine	Cl (2), F (3), CHO (4)	Aldehyde, halogens	173.6	Organic synthesis building block
2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine	ClCH₂ (2), CH₃ (3), CF₃CH₂O (4)	Ether, halogens, trifluoroethyl	~235.2	Drug metabolite studies

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups : The target compound’s chloro and fluorine substituents enhance electrophilic reactivity, while the cyclopropoxy group introduces steric bulk and moderate electron donation. In contrast, the aldehyde group in 2-chloro-3-fluoro-4-formylpyridine increases electrophilicity at position 4, favoring nucleophilic additions.
• Solubility : The carboxylic acid in 2-chloro-6-methylpyrimidine-4-carboxylic acid improves aqueous solubility compared to the lipophilic cyclopropoxy and trifluoroethoxy groups in other derivatives.

Reactivity and Stability

• Cyclopropoxy Group : The strained three-membered cyclopropoxy ring in the target compound may confer higher reactivity compared to unstrained ethers, such as trifluoroethoxy groups . This strain could lead to ring-opening reactions under acidic or nucleophilic conditions.
• Aldehyde vs. Ether : The formyl group in 2-chloro-3-fluoro-4-formylpyridine renders it prone to oxidation or condensation reactions, whereas the ether linkages in other derivatives generally exhibit greater stability.

Q & A

Q. What are the optimal synthetic routes for 2-Chloro-3-cyclopropoxy-4-fluoropyridine, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The synthesis of halogenated pyridines often involves nucleophilic substitution or coupling reactions. For cyclopropoxy-substituted pyridines, a two-step approach is recommended:

Cyclopropoxy Group Introduction : React 3-hydroxy-4-fluoropyridine with cyclopropyl bromide under alkaline conditions (e.g., NaOH in dichloromethane) to form 3-cyclopropoxy-4-fluoropyridine .

Chlorination : Use POCl₃ or PCl₅ as chlorinating agents at 80–100°C to introduce the chloro substituent at the 2-position. Optimize stoichiometry (1.2–1.5 equivalents of chlorinating agent) and reaction time (6–8 hours) to achieve >85% yield .
Key Optimization : Monitor reaction progress via TLC (silica gel, hexane:EtOAc 4:1) and purify via column chromatography.

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing the structure of 2-Chloro-3-cyclopropoxy-4-fluoropyridine?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR (CDCl₃) identifies substituent positions. For example, the cyclopropoxy group shows characteristic upfield protons (δ 0.5–1.2 ppm) and a deshielded oxygenated carbon (δ 70–80 ppm) .
• X-ray Crystallography : Single-crystal X-ray diffraction (e.g., Cu-Kα radiation, 293 K) resolves bond angles and torsional strain in the cyclopropoxy ring. Expect a mean C–C bond length of 1.51 Å and dihedral angles <10° between pyridine and cyclopropane planes .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ calc. 231.05; found 231.04) .

Q. What safety protocols are recommended when handling 2-Chloro-3-cyclopropoxy-4-fluoropyridine?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact (H313/H319 hazards) .
• Ventilation : Use fume hoods for reactions involving volatile chlorinating agents (e.g., POCl₃).
• Waste Disposal : Store halogenated waste separately in labeled containers and treat via alkaline hydrolysis (pH >12) before disposal .

Advanced Research Questions

Q. How do electronic effects of the cyclopropoxy, chloro, and fluoro substituents influence the reactivity of this pyridine derivative in nucleophilic substitution reactions?

• Methodological Answer :

• Electronic Effects : The electron-withdrawing chloro (σₚ = 0.23) and fluoro (σₚ = 0.06) groups activate the pyridine ring for nucleophilic attack at the 2- and 4-positions, while the cyclopropoxy group (σₚ = -0.21) donates electron density via resonance, stabilizing intermediates .
• Experimental Validation : Perform Hammett studies using substituted pyridines. For example, compare reaction rates with/without cyclopropoxy groups in SNAr reactions with morpholine .

Q. What strategies resolve contradictions in reported spectroscopic data for halogenated pyridines, such as conflicting NMR chemical shifts?

• Methodological Answer :

• Solvent Effects : Re-measure NMR in deuterated solvents (e.g., DMSO-d₆ vs. CDCl₃) to assess hydrogen bonding impacts. For example, cyclopropoxy protons may shift downfield by 0.3 ppm in DMSO .
• Dynamic Effects : Variable-temperature NMR (e.g., 25–80°C) can detect conformational changes in the cyclopropoxy ring that cause splitting .
• Cross-Validation : Combine 2D NMR (COSY, HSQC) with computational DFT calculations (B3LYP/6-31G*) to assign peaks unambiguously .

Q. How can computational modeling predict the regioselectivity of further functionalization of 2-Chloro-3-cyclopropoxy-4-fluoropyridine?

• Methodological Answer :

• DFT Calculations : Use Gaussian09 to compute Fukui indices (nucleophilic/electrophilic attack) at each position. For example, the 5-position may show higher electrophilicity (f⁺ = 0.15) due to adjacent electron-withdrawing groups .
• Molecular Dynamics : Simulate transition states in SNAr reactions to predict activation barriers. Compare with experimental yields (e.g., 80% substitution at C5 vs. 40% at C6) .

Q. What are the challenges in achieving enantioselective synthesis of chiral analogs of this compound, and what catalytic systems show promise?

• Methodological Answer :

• Chiral Induction : Use palladium-catalyzed asymmetric cross-coupling (e.g., Buchwald-Hartwig amination) with Josiphos ligands (ee >90%) .
• Resolution Techniques : Employ chiral stationary phases (CSPs) like cellulose tris(3,5-dimethylphenylcarbamate) for HPLC purification .